Cas no 1159511-81-5 (5-bromo-1,6-dimethyl-indazole)

• Product Name: 5-bromo-1,6-dimethyl-indazole
• CAS No: 1159511-81-5
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD12028625
• CID: 1040427
• PubChem ID: 44119458
• Update Time: 2025-05-26

5-bromo-1,6-dimethyl-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,6-dimethyl-1H-indazole
• AG-C-05957
• ANW-66199
• CTK5I6538
• SureCN1542251
• 5-bromo-1,6-dimethyl-indazole
• DA-19301
• MFCD12028625
• 5-bromo-1,6-dimethylindazole
• PB39683
• CS-0101155
• PS-5004
• DTXSID70657247
• 5-Bromo-1,6-dimethyl-1H-indazole, AldrichCPR
• SCHEMBL1542251
• 1H-Indazole, 5-bromo-1,6-dimethyl-
• GDVORDVVHXRNAP-UHFFFAOYSA-N
• AKOS016004727
• 1159511-81-5
• SY067641
• DTXCID00607997

• MDL： MFCD12028625
• Inchi： 1S/C9H9BrN2/c1-6-3-9-7(4-8(6)10)5-11-12(9)2/h3-5H,1-2H3
• InChI Key： GDVORDVVHXRNAP-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=NN(C)C=2C=C1C

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

5-bromo-1,6-dimethyl-indazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-bromo-1,6-dimethyl-indazole

Introduction to 5-bromo-1,6-dimethyl-indazole (CAS No. 1159511-81-5)

5-bromo-1,6-dimethyl-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1159511-81-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole family, characterized by a fused benzene and pyrazole ring system, with substitutions that enhance its utility in various synthetic applications. The presence of a bromine atom at the 5-position and methyl groups at the 1 and 6 positions imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The indazole core structure is well-documented for its role in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have leveraged the versatility of indazole derivatives to explore mechanisms in drug discovery, including their potential as kinase inhibitors, antimicrobial agents, and other therapeutic applications. The bromine substituent in 5-bromo-1,6-dimethyl-indazole enhances its utility as a synthetic precursor, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in modern pharmaceuticals.

Recent advancements in synthetic methodologies have highlighted the importance of 5-bromo-1,6-dimethyl-indazole in constructing complex scaffolds. For instance, studies have demonstrated its use in generating substituted indazoles with tailored biological activities. The compound’s reactivity allows for further functionalization at multiple sites, enabling chemists to design molecules with specific interactions against biological targets. This adaptability has been exploited in the development of novel small-molecule drugs targeting diseases such as cancer and infectious disorders.

In the realm of drug discovery, 5-bromo-1,6-dimethyl-indazole has been incorporated into libraries for high-throughput screening (HTS) to identify lead compounds with desired pharmacological properties. Its structural features contribute to favorable pharmacokinetic profiles, including solubility and metabolic stability, which are critical for drug efficacy. Moreover, computational studies have suggested that modifications around the indazole ring can modulate binding affinity to proteins, providing insights into optimizing drug-like properties.

The synthesis of 5-bromo-1,6-dimethyl-indazole typically involves multi-step organic transformations starting from commercially available precursors. Advances in catalytic systems have improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation. For example, palladium-catalyzed reactions have enabled streamlined routes to introduce bromine and methyl groups with high selectivity. Such improvements align with green chemistry principles by enhancing atom economy and reducing hazardous waste.

Research has also explored the role of 5-bromo-1,6-dimethyl-indazole in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals has been investigated for use in luminescent materials or sensors. The bromine atom serves as a handle for further functionalization via metalation or coordination chemistry, opening avenues for innovative material designs. These interdisciplinary applications underscore the versatility of indazole derivatives like 5-bromo-1,6-dimethyl-indazole.

Future directions in studying 5-bromo-1,6-dimethyl-indazole may focus on expanding its synthetic utility through novel reaction pathways or exploring its biological activity further. The integration of machine learning models with experimental data could accelerate the discovery of derivatives with enhanced properties. Additionally, investigating its role in photopharmacology—where light-responsive drugs are designed—may unlock new therapeutic strategies targeting diseases that require spatial or temporal control over drug action.

In summary,5-bromo-1,6-dimethyl-indazole (CAS No. 1159511-81-5) represents a versatile building block with broad applications in pharmaceutical synthesis and material science. Its unique structural features enable diverse functionalization strategies while maintaining favorable chemical properties for drug development. As research continues to uncover new methodologies and applications,5-bromo-1,6-dimethyl-indazole is poised to remain a cornerstone compound in synthetic chemistry and medicinal innovation.